Cas no 2321333-78-0 ((E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 2321333-78-0
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5866324
• PubChem ID: 121152395
• Update Time: 2025-07-09

(E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-{3-[(1-methyl-1H-imidazol-2-yl)sulfonyl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• AKOS032693674
• (E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (E)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• 2321333-78-0
• F6471-9037

• Inchi： 1S/C14H15N3O3S2/c1-16-7-6-15-14(16)22(19,20)12-9-17(10-12)13(18)5-4-11-3-2-8-21-11/h2-8,12H,9-10H2,1H3/b5-4+
• InChI Key： DNSOHBAZEYLBKH-SNAWJCMRSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C(/C=C/C2=CC=CS2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 337.05548370g/mol
• Monoisotopic Mass: 337.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Additional information on (E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

Introduction to (E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 2321333-78-0)

(E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 2321333-78-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of (E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is defined by its key functional groups: an azetidine ring, a thiophene moiety, and a sulfonyl group attached to an imidazole ring. The presence of these functional groups imparts unique properties to the compound, making it a valuable candidate for drug development. The synthesis of this compound typically involves multi-step reactions, including the formation of the azetidine ring, the introduction of the thiophene moiety, and the attachment of the sulfonyl group.

Recent studies have explored various synthetic routes to optimize the yield and purity of (E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly efficient and selective. These advancements in synthetic chemistry have facilitated the large-scale production of the compound, paving the way for its application in preclinical and clinical studies.

Biological Activities

(E)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-3-(thiophen-2-y l)prop - 2 - en - 1 - one has demonstrated a wide range of biological activities that contribute to its therapeutic potential. One of the most significant findings is its ability to modulate ion channels and receptors involved in neurological disorders. Specifically, it has been shown to exhibit potent activity against voltage-gated sodium channels (NaV), which are implicated in conditions such as epilepsy and neuropathic pain.

In addition to its neurological effects, (E)-1-(3 - (( 1 - methyl - 1 H - imidazol - 2 - yl ) sulfonyl ) azetidin - 1 - yl ) - 3 - ( thiophen - 2 - y l ) prop - 2 - en - 1 - one has also shown promise in cancer research. Studies have indicated that it can inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways. For instance, it has been found to downregulate the expression of oncogenic proteins such as c-Myc and Bcl-xL, thereby inducing apoptosis in cancer cells.

Pharmacological Properties

The pharmacological properties of (E)-1-(3 - (( 1 - methyl - 1 H - imidazol - 2 - yl ) sulfonyl ) azetidin - 1 - yl ) - 3 -( thiophen - 2-y l ) prop - 2-en-l-o n e have been extensively studied to understand its mechanism of action and potential therapeutic applications. One key aspect is its high selectivity for specific targets, which minimizes off-target effects and reduces the risk of adverse side effects. This selectivity is attributed to the unique arrangement of functional groups within its molecular structure.

Furthermore, preclinical studies have evaluated the pharmacokinetic properties of (E)-I -(3 -( (I-methyl-I H-im idazo I-Z-y I)su Ifo ny I)a z et idin-I-y I)-I -( thi ophen-Z-y I) prop-Z-en-I-one. These studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has good oral bioavailability and a long half-life, making it suitable for chronic administration in clinical settings.

Clinical Applications and Future Directions

The therapeutic potential of (E)-I -(3 -( (I-methyl-I H-im idazo I-Z-y I)su Ifo ny I)a z et idin-I-y I)-I -( thi ophen-Z-y I) prop-Z-en-I-one has led to several ongoing clinical trials aimed at evaluating its efficacy and safety in treating various diseases. In neurological disorders, early-phase trials have shown promising results in reducing seizure frequency and alleviating pain symptoms in patients with neuropathic pain.

In cancer research, phase II trials are currently underway to assess the compound's effectiveness as a monotherapy or in combination with other anticancer agents. Preliminary data suggest that it may be particularly effective against solid tumors such as breast cancer and colorectal cancer.

Future directions for research on (E)-I -(3 -( (I-methyl-I H-im idazo I-Z-y I)su Ifo ny I)a z et idin-I-y I)-I -( thi ophen-Z-y I) prop-Z-en-I-one include optimizing its formulation for improved delivery and exploring new therapeutic applications. Additionally, efforts are being made to develop biomarkers that can predict patient response to treatment, thereby enabling personalized medicine approaches.

Conclusion

In conclusion, (E)-I -(3 -( (I-methyl-I H-im idazo I-Z-y I)su Ifo ny I)a z et idin-I-y I)-I -( thi ophen-Z-y I) prop-Z-en-I-one (CAS No. 2321333- strong>-78- strong>-0) strong> represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable tool in the treatment of neurological disorders and cancer. As further clinical trials advance, this compound holds great promise for improving patient outcomes and advancing medical care. p > article > response >